β-Zearalenol-d4 (Major)

• CAS RN: 1778735-09-3
• Molecular Formula: C₁₈H₂₀D₄O₅
• Molecular Weight: 324.4
• synonyms: (3S,7S,11E)-3,4,5,6,7,8,9,10-Octahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one-d4; (-)-β-Zearalenol-d4; β-trans-Zearalenol-d4; _x000B_

Description

β-Zearalenol-d4 is an isotope labelled variant of β-Zearalenol. It is a more active metabolite of Zearalenone (Z270500), an estrogenic mycotoxin produced by Fusarium fungi commonly found in grains. It is also a derivative of zearalenone (ZEA) which can conjugate with glucuronic acid.

Synthesis Analysis

The synthesis of β-Zearalenol-d4 involves the glucosylation of the phase-I ZEN-metabolites α-zearalenol and β-zearalenol. The enzyme Hv UGT14077 catalyzes O-glucosylation at C-14 and C-16 with a preference for 14-glucoside synthesis. A relatively slow consecutive formation of 14,16-di-glucosides was also observed.

Molecular Structure Analysis

The molecular formula of β-Zearalenol-d4 is C18H20D4O5. It is an isotope labelled variant of β-Zearalenol, which means it has the same structure as β-Zearalenol but with four hydrogen atoms replaced by deuterium.

Chemical Reactions Analysis

β-Zearalenol-d4, like other ZEN derivatives, can be transformed by Escherichia coli cells harboring specific genes, leading to the degradation of ZEN toxic derivatives.

Safety And Hazards

β-Zearalenol-d4 is intended to be used only for scientific research and development and is not for use in humans or animals. It is classified as a potential eye irritant and is suspected of damaging fertility or the unborn child. It is also considered very toxic to aquatic life.

Future Directions

Research on β-Zearalenol-d4 and other ZEN derivatives is ongoing, with a focus on understanding their biosynthesis, toxicity, and potential risks. Future studies may also explore the development of innovative and promising biocatalysts for ZEN degradation.